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A new generation of non-fullerene acceptors, exemplified by ITIC-M, is challenging the

dominance of traditional fullerene-based materials like PC71BM in the realm of polymer solar

cells. This guide provides a detailed comparison of their performance, backed by experimental

data, to assist researchers and scientists in materials selection and device optimization.

The landscape of organic photovoltaics is undergoing a significant shift, with non-fullerene

acceptors (NFAs) emerging as strong contenders to the long-reigning fullerene derivatives. At

the heart of this evolution are materials like ITIC-M, which promise higher power conversion

efficiencies (PCE) and greater tunability compared to their predecessors. This comparison

guide delves into the quantitative performance and experimental protocols of polymer solar

cells based on the NFA ITIC-M versus the conventional fullerene acceptor PC71BM,

particularly when paired with the widely used donor polymer PBDB-T.

Performance Showdown: ITIC-M Outshines PC71BM
Experimental data consistently demonstrates the superior performance of ITIC-M-based

devices over those utilizing PC71BM when paired with the same donor polymer. Devices

incorporating ITIC-M have achieved power conversion efficiencies exceeding 11%, a significant

leap from the sub-8% efficiencies often reported for their PC71BM counterparts under similar

conditions.[1][2]

A direct comparison of devices fabricated with the donor polymer PBDB-T highlights this

performance gap. While a PBDB-T:PC71BM blend yields a PCE of 4.5%, the PBDB-T:ITIC-M
system has been shown to reach a remarkable 10.20%.[3][4] This enhancement is largely
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attributed to a simultaneous improvement in all key photovoltaic parameters: open-circuit

voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Acceptor
Material

Donor
Polymer

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)

ITIC-M PBDB-T 0.916 16.88 65.33 10.20

PC71BM PBDB-T 0.82 10.22 53.5 4.5

ITIC-Th* PBDB-T 0.71 9.45 34.4 3.1

*Table 1: Comparative photovoltaic performance of ITIC-M and PC71BM with the donor

polymer PBDB-T. Data for ITIC-Th, a closely related derivative of ITIC, is included for additional

context and is from a direct comparative study with PC71BM.[3][4]

The higher Voc in ITIC-M devices is a result of its higher-lying Lowest Unoccupied Molecular

Orbital (LUMO) energy level compared to PC71BM.[3] Furthermore, the broader absorption

spectrum of ITIC-M contributes to a greater Jsc, as it can harvest a larger portion of the solar

spectrum.[2] The improved fill factor suggests more efficient charge extraction and reduced

recombination losses within the ITIC-M-based devices.

Experimental Pathways: From Substrate to Solar
Cell
The fabrication and characterization of these polymer solar cells follow a meticulous multi-step

process. The following protocols provide a detailed methodology for creating and evaluating

inverted-structure devices, a common architecture for high-performance cells.

Device Fabrication Protocol
Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried with nitrogen gas and treated with UV-ozone for a set duration to

enhance the surface wettability.
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Hole Transport Layer (HTL) Deposition: A solution of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the

cleaned ITO substrates. This is followed by annealing at a specific temperature in air to form

a uniform hole transport layer. For an inverted structure, an electron transport layer like zinc

oxide (ZnO) would be deposited first.

Active Layer Preparation and Deposition:

Solution Preparation: The donor polymer (e.g., PBDB-T) and the acceptor (ITIC-M or

PC71BM) are dissolved in a suitable solvent like chlorobenzene, often with a processing

additive such as 1,8-diiodooctane (DIO), at a specific weight ratio (e.g., 1:1 for PBDB-

T:ITIC-M). The solution is typically stirred overnight at an elevated temperature to ensure

complete dissolution.

Spin-Coating: The prepared active layer solution is then spin-coated onto the HTL-covered

substrate inside a nitrogen-filled glovebox. The spin-coating speed and duration are critical

parameters that control the thickness and morphology of the active layer. For instance, a

PBDB-T:ITIC-M solution may be spun at 1900 rpm for 60 seconds.[4]

Annealing: After spin-coating, the film is thermally annealed at a specific temperature (e.g.,

100°C for 10 minutes for PBDB-T:ITIC-M) to optimize the nanoscale morphology for

efficient charge separation and transport.[4]

Cathode/Anode Deposition: Finally, a top electrode, typically consisting of a thin layer of a

low work function metal (like calcium or lithium fluoride) followed by a thicker layer of

aluminum or silver, is deposited via thermal evaporation under high vacuum. For an inverted

structure, a high work function metal oxide (like MoO₃) followed by a metal is used as the

anode.

Characterization Protocol
Current Density-Voltage (J-V) Measurement: The primary characterization technique is the

measurement of the J-V curve under simulated solar illumination (AM 1.5G, 100 mW/cm²). A

source measure unit is used to apply a voltage sweep to the device and measure the

corresponding current.

Parameter Extraction: From the J-V curve, the key performance parameters are extracted:
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Open-Circuit Voltage (Voc): The voltage at which the current is zero.

Short-Circuit Current Density (Jsc): The current density at zero voltage.

Fill Factor (FF): A measure of the "squareness" of the J-V curve, calculated as the ratio of

the maximum power output to the product of Voc and Jsc.

Power Conversion Efficiency (PCE): The overall efficiency of the device, calculated as the

ratio of the maximum power output to the incident light power.

External Quantum Efficiency (EQE) Measurement: EQE, also known as incident photon-to-

current conversion efficiency (IPCE), measures the ratio of the number of charge carriers

collected by the solar cell to the number of incident photons of a given energy. This provides

insight into how effectively the device converts photons of different wavelengths into

electrical current.

Visualizing the Process and Logic
To better understand the workflow and the fundamental processes within a polymer solar cell,

the following diagrams are provided.
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Figure 1: General workflow for the fabrication and characterization of polymer solar cells.
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Figure 2: Key photophysical processes occurring within a polymer solar cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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